2-(4-Bromophenyl)-2-oxoethanethioamide

• IUPAC Name: 2-(4-bromophenyl)-2-oxoethanethioamide
• InChI: InChI=1S/C8H6BrNOS/c9-6-3-1-5(2-4-6)7(11)8(10)12/h1-4H,(H2,10,12)
• InChI Key: LSBURZOBNHGRDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C(=S)N)Br
• Molecular Formula: C8H6BrNOS
• Molecular Weight: 244.11 g/mol

Description

2-(4-Bromophenyl)-2-oxoethanethioamide, also known as BPOET, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thioamide derivative that is commonly used as a tool in biochemical and physiological studies. BPOET is known to interact with several biological targets, making it a valuable tool for investigating various physiological processes.

Scientific Research Applications

Antimicrobial Activity

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Anticancer Properties

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Molecular Docking Studies

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Boron Reagents for Suzuki–Miyaura Coupling

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Chemical Synthesis and Characterization

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Commercial Availability

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Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have diverse biological activities . They have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to demonstrate potent effects on various human tumor cell lines . The compound’s interaction with its targets likely involves binding to specific proteins or enzymes, thereby interfering with their normal function and causing changes at the molecular level.

Biochemical Pathways

For instance, they have been found to exhibit antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities . These diverse activities suggest that the compound may affect a variety of biochemical pathways, leading to downstream effects that contribute to its overall biological activity.

Result of Action

Thiazole derivatives have been reported to demonstrate potent effects on various human tumor cell lines . This suggests that the compound may have cytotoxic effects, leading to cell death in tumor cells.